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Compound of Interest

Compound Name: 6-(4-Fluorophenyl)nicotinic acid

Cat. No.: B1322721 Get Quote

CAS Number: 223127-24-0

This technical guide provides a comprehensive overview of 6-(4-Fluorophenyl)nicotinic acid,

a derivative of nicotinic acid (Vitamin B3). Due to the limited availability of direct experimental

data for this specific compound, this guide synthesizes information from closely related

analogues and the parent compound, nicotinic acid, to offer insights into its potential properties,

synthesis, and biological activities. This document is intended for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
While specific experimental data for 6-(4-Fluorophenyl)nicotinic acid is not readily available

in the literature, its basic properties can be calculated or inferred from its structure and

comparison with related compounds.

Table 1: Physicochemical Properties of 6-(4-Fluorophenyl)nicotinic Acid and Related

Compounds
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Property
6-(4-
Fluorophenyl)nicoti
nic acid

6-Fluoronicotinic
acid

Nicotinic Acid
(Niacin)

CAS Number 223127-24-0[1][2] 403-45-2 59-67-6

Molecular Formula C₁₂H₈FNO₂[2][3] C₆H₄FNO₂ C₆H₅NO₂

Molecular Weight 217.20 g/mol [2] 141.10 g/mol 123.11 g/mol

Appearance Solid (predicted) White powder
White, translucent

crystals

Melting Point Not available 144 - 148 °C 237 °C

Solubility
Poorly soluble in

water (predicted)

Slightly soluble in cold

water; more soluble in

hot water and hot

ethanol

18 g/L in water

pKa Not available Not available 2.0, 4.85

Synthesis and Experimental Protocols
A definitive, published synthesis protocol specifically for 6-(4-Fluorophenyl)nicotinic acid is

not currently available. However, its synthesis can be logically designed based on established

methods for creating 6-aryl-nicotinic acid derivatives. A plausible synthetic route would involve

a Suzuki coupling reaction, a powerful method for forming carbon-carbon bonds between aryl

halides and boronic acids.

Hypothetical Synthesis Workflow
A potential synthetic pathway for 6-(4-Fluorophenyl)nicotinic acid is outlined below. This

workflow is based on common organic chemistry reactions for similar structures.
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6-Chloronicotinic acid ester

Suzuki Coupling

4-Fluorophenylboronic acid
Pd catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)
Solvent (e.g., Toluene/Water)

6-(4-Fluorophenyl)nicotinic acid ester

Hydrolysis

6-(4-Fluorophenyl)nicotinic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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